molecular formula C13H18 B1218866 1,5,7-Trimethyl-1,2,3,4-tetrahydronaphthalene CAS No. 21693-55-0

1,5,7-Trimethyl-1,2,3,4-tetrahydronaphthalene

Cat. No.: B1218866
CAS No.: 21693-55-0
M. Wt: 174.28 g/mol
InChI Key: VJFBUCVRMBYHAH-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

1, 2, 3, 4, Tetrahydro-1, 5, 7-trimethylnapthalene belongs to the class of organic compounds known as tetralins. These are polycyclic aromatic compounds containing a tetralin moiety, which consists of a benzene fused to a cyclohexane. 1, 2, 3, 4, Tetrahydro-1, 5, 7-trimethylnapthalene is considered to be a practically insoluble (in water) and relatively neutral molecule. 1, 2, 3, 4, Tetrahydro-1, 5, 7-trimethylnapthalene has been primarily detected in urine. Within the cell, 1, 2, 3, 4, tetrahydro-1, 5, 7-trimethylnapthalene is primarily located in the membrane (predicted from logP).
1,2,3,4,Tetrahydro-1,5,7-trimethylnapthalene is a member of tetralins.

Properties

CAS No.

21693-55-0

Molecular Formula

C13H18

Molecular Weight

174.28 g/mol

IUPAC Name

1,5,7-trimethyl-1,2,3,4-tetrahydronaphthalene

InChI

InChI=1S/C13H18/c1-9-7-11(3)12-6-4-5-10(2)13(12)8-9/h7-8,10H,4-6H2,1-3H3

InChI Key

VJFBUCVRMBYHAH-UHFFFAOYSA-N

SMILES

CC1CCCC2=C(C=C(C=C12)C)C

Canonical SMILES

CC1CCCC2=C(C=C(C=C12)C)C

physical_description

Solid

Origin of Product

United States

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

Reactant of Route 1
Reactant of Route 1
1,5,7-Trimethyl-1,2,3,4-tetrahydronaphthalene
Reactant of Route 2
1,5,7-Trimethyl-1,2,3,4-tetrahydronaphthalene
Reactant of Route 3
1,5,7-Trimethyl-1,2,3,4-tetrahydronaphthalene
Reactant of Route 4
1,5,7-Trimethyl-1,2,3,4-tetrahydronaphthalene
Reactant of Route 5
1,5,7-Trimethyl-1,2,3,4-tetrahydronaphthalene
Reactant of Route 6
1,5,7-Trimethyl-1,2,3,4-tetrahydronaphthalene

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.